Cas no 139502-02-6 ((3-ethylthiophen-2-yl)methanol)

• Product Name: (3-ethylthiophen-2-yl)methanol
• CAS No: 139502-02-6
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 1272223
• PubChem ID: 21694882
• Update Time: 2025-06-11

(3-ethylthiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, 3-ethyl-
• (3-ethylthiophen-2-yl)methanol
• 3-ethyl-2-thiophenemethanol
• 139502-02-6
• AKOS018535228
• EN300-1835864
• DTXSID801310385
• SCHEMBL5104199

• Inchi： 1S/C7H10OS/c1-2-6-3-4-9-7(6)5-8/h3-4,8H,2,5H2,1H3
• InChI Key： ZVSCUUIVFHMDGJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1CO)CC

Computed Properties

• Exact Mass: 142.0453
• Monoisotopic Mass: 142.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (3-ethylthiophen-2-yl)methanol

Recent Advances in the Application of (3-ethylthiophen-2-yl)methanol (CAS: 139502-02-6) in Chemical Biology and Pharmaceutical Research

The compound (3-ethylthiophen-2-yl)methanol (CAS: 139502-02-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic alcohol serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have highlighted its role in the design of novel small-molecule inhibitors and modulators, leveraging its unique structural features for enhanced binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of (3-ethylthiophen-2-yl)methanol-derived compounds as potent inhibitors of the NLRP3 inflammasome, a critical target in inflammatory diseases. The study utilized a structure-activity relationship (SAR) approach to optimize the scaffold, resulting in compounds with improved pharmacokinetic properties and reduced off-target effects. The findings underscore the potential of this chemical moiety in developing next-generation anti-inflammatory therapeutics.

Another notable application of (3-ethylthiophen-2-yl)methanol is in the field of central nervous system (CNS) drug discovery. A recent preprint on bioRxiv detailed its use as a precursor for the synthesis of dopamine D3 receptor-selective ligands. These ligands exhibited high binding affinity and functional selectivity, making them promising candidates for treating Parkinson's disease and schizophrenia. The study also employed computational modeling to elucidate the molecular interactions between the derived compounds and the receptor, providing valuable insights for future drug design.

From a synthetic chemistry perspective, advancements in catalytic methodologies have enabled more efficient and sustainable routes to produce (3-ethylthiophen-2-yl)methanol. A 2024 publication in ACS Catalysis reported a novel palladium-catalyzed C-H functionalization protocol that significantly reduces the number of synthetic steps and improves yield. This development is particularly relevant for large-scale pharmaceutical manufacturing, where cost-effectiveness and environmental impact are critical considerations.

In conclusion, (3-ethylthiophen-2-yl)methanol (CAS: 139502-02-6) continues to emerge as a valuable building block in medicinal chemistry, with applications spanning from inflammasome inhibition to CNS drug development. Its structural versatility and the recent methodological improvements in its synthesis position it as a compound of enduring interest in pharmaceutical research. Future studies are expected to explore its potential in additional therapeutic areas and further optimize its derivatives for clinical translation.